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Compound of Interest

Compound Name: Frubiase

Cat. No.: B14633507

Eine vergleichende Analyse von ,Frubiase® und isotonischen Sportgetranken
Leitfaden fur Fachleute aus Forschung, Wissenschaft und Arzneimittelentwicklung

Dieser Leitfaden bietet eine objektive, datengesttitzte vergleichende Analyse von Frubiase®,
einem Nahrungserganzungsmittel, und herkémmlichen isotonischen Sportgetranken. Der
Schwerpunkt liegt auf der Zusammensetzung, den physiologischen Wirkmechanismen und den
leistungsbezogenen Aspekten, die fur Forscher, Wissenschaftler und Fachleute in der
Arzneimittelentwicklung relevant sind.

Einleitung

Die Aufrechterhaltung von Flussigkeits- und Elektrolythaushalt sowie die Energieversorgung
sind fur die sportliche Leistungsfahigkeit von entscheidender Bedeutung. Isotonische
Sportgetranke sind traditionell die erste Wahl zur Rehydrierung und Energieversorgung bei
sportlicher Betatigung. Frubiase® SPORT und Frubiase® SPORT AUSDAUER positionieren
sich als Alternativen, die den Kdrper mit einer hochdosierten Kombination aus Vitaminen,
Mineralstoffen und Spurenelementen versorgen, wobei letzteres zusatzlich ein langsam
freisetzendes Kohlenhydrat enthalt. Diese Analyse untersucht die wissenschaftlichen
Grundlagen beider Produktkategorien.

Vergleichende Analyse der Zusammensetzung
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Die folgende Tabelle fasst die quantitative Zusammensetzung von Frubiase® SPORT,

Frubiase® SPORT AUSDAUER und typischen isotonischen Sportgetranken zusammen.

Tabelle 1: Quantitative Analyse der Inhaltsstoffe

. . Typisches
Frubiase® SPORT Frubiase® SPORT . .
isotonisches
Inhaltsstoff (pro AUSDAUER (pro 40 .
. Sportgetrank (pro
Brausetablette) g Portion)
500 ml)
20-40g
(typischerweise
27,5 g (davon 27,4 g
Kohlenhydrate - ) Glukose, Fruktose,
Palatinose™)
Saccharose,
Maltodextrin)
Natrium 0 mg 0 mg 200 - 500 mg
Kalium 500 mg 500 mg 60 - 150 mg
Calcium 500 mg 500 mg 0-50mg
Magnesium 350 mg 350 mg 0-25mg
Vitamin C 180 mg 180 mg Variabel, oft zugesetzt
Vitamin E 30 mg (a-TE) 30 mg (a-TE) Variabel, oft zugesetzt
Umfassender Umfassender
Komplex (B1, B2, B6, Komplex (B1, B2, B6,
B-Vitamine B12, Niacin, B12, Niacin, Variabel, oft zugesetzt
Pantothensaure, Pantothensaure,
Folsaure, Biotin) Folsaure, Biotin)
Weitere

Mineralstoffe/Spurenel

emente

Eisen (5,0 mg), Zink
(5,0 mg), Jod (90 png)

Eisen (5,0 mg), Zink
(5,0 mg), Jod (90 png)

In der Regel nicht
enthalten

Anmerkung: Die Werte fur isotonische Sportgetranke sind reprasentative Bereiche, die auf

gangigen Produkten wie Gatorade und Powerade basieren.
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Physiologische Wirkmechanismen
Frubiase®

Frubiase® SPORT konzentriert sich auf die Zufuhr von Mikron&hrstoffen, um den erhdéhten
Bedarf bei sportlicher Aktivitdt zu decken. Die enthaltenen Vitamine und Mineralstoffe spielen
eine entscheidende Rolle im Energiestoffwechsel, der Muskelfunktion und der Verringerung

von Ermidung.[1][2]

Frubiase® SPORT AUSDAUER enthalt zusatzlich Palatinose™ (Isomaltulose), ein
Disaccharid aus Glukose und Fruktose.[3] Im Gegensatz zu schnell verfliigbaren
Kohlenhydraten wird Palatinose™ aufgrund seiner starken a-1,6-glykosidischen Bindung
langsam im Dunndarm hydrolysiert.[4] Dies fuhrt zu einem langsameren und langer
anhaltenden Anstieg des Blutzuckerspiegels, was eine stabilere Energieversorgung wahrend

des Ausdauersports zur Folge haben kann.[3]

[el[l6y| Absorption

Lot =~ . R o
Palatinose (Isomaltulose) —{_ Diinndarm > Enzymatische Spaltung Langsame Hydrolyse . Q:ESET B 2 Stabile Energieversorgung
S B -~Abse|=paen—>~; »»»»»»» B

Fruktose

Click to download full resolution via product page

Metabolischer Weg von Palatinose™.

Isotonische Sportgetranke

Isotonische Sportgetranke sind so formuliert, dass ihre Osmolaritat der des menschlichen
Blutes (ca. 280-300 mOsm/L) entspricht.[5] Dies ermdglicht eine schnelle Magenentleerung
und eine effiziente Absorption von Flussigkeit und Kohlenhydraten im Dinndarm. Die
enthaltenen Kohlenhydrate (typischerweise eine Mischung aus Glukose, Fruktose und
Saccharose) dienen der schnellen Energiebereitstellung, wahrend die Elektrolyte
(insbesondere Natrium) den durch Schweil3 verursachten Verlust ausgleichen und die
Flissigkeitsaufnahme fordern.
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Zellulare Absorption isotonischer Losungen.

Experimentelle Protokolle zur Wirksamkeitsprifung

Zur Bewertung der Wirksamkeit von Sporterndhrungsprodukten werden standardisierte
experimentelle Protokolle angewendet.

4.1 Probanden
e Trainierte méannliche und weibliche Ausdauersportler (z. B. Radfahrer, Laufer).
o Alter: 18-45 Jahre.

e Ausschlusskriterien: Erkrankungen, die die Testergebnisse beeinflussen kdnnten; Einnahme
von leistungssteigernden Substanzen.

4.2 Studiendesign
» Randomisierte, doppelblinde, placebokontrollierte Crossover-Studie.

o Jeder Proband testet jedes Getrank (z. B. Frubiase® SPORT AUSDAUER, isotonisches
Getrank, Placebo) in zufalliger Reihenfolge mit einer Auswaschphase von mindestens einer
Woche zwischen den Tests.
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4.3 Testverfahren

o Vortestphase: Standardisierte Ern&hrung und Flussigkeitszufuhr 24 Stunden vor dem Test.

e Basismessungen: Kdrpergewicht, Urin-Osmolalitéat (zur Bestimmung des
Hydratationsstatus), Blutproben (fur Laktat, Glukose).

o Getrankeaufnahme: Einnahme einer standardisierten Menge des Testgetranks (z. B. 300 ml)
30-60 Minuten vor der Belastung.

o Belastungsprotokoll:

o Submaximale Dauerbelastung: z. B. 90 Minuten Radfahren bei 60-70 % der maximalen
Sauerstoffaufnahme (VO2max). Wahrenddessen regelmafige Einnahme des
Testgetranks.

o Leistungstest: Unmittelbar im Anschluss, z. B. ein Zeitfahren Uber eine festgelegte Distanz
(z. B. 20 km) oder ein "Time-to-Exhaustion"-Test bei einer hoheren Intensitat (z. B. 85 %
VO2max).

e Messungen wahrend der Belastung:

o Herzfrequenz (kontinuierlich).

o Subjektives Belastungsempfinden (RPE-Skala) alle 10-15 Minuten.

o Blutproben (Laktat, Glukose) in regelméafiigen Abstanden.

¢ Nachbelastungsphase:

o Unmittelbar nach dem Leistungstest: Blutproben, Kérpergewicht.

o Erfassung von gastrointestinalen Beschwerden.

4.4 Primare und sekundare Endpunkte

e Primarer Endpunkt: Leistung im Zeitfahren (Zeit oder erbrachte Arbeit).
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o Sekundéare Endpunkte: Zeit bis zur Erschdpfung, Veranderungen im Blutzuckerspiegel und
Laktatkonzentration, Hydratationsstatus, Herzfrequenz, RPE, gastrointestinale
Vertraglichkeit.

Zusammenfassung und Schlussfolgerung

Frubiase® und isotonische Sportgetranke verfolgen unterschiedliche Anséatze zur
Unterstitzung der sportlichen Leistung.

 |sotonische Sportgetranke sind primér auf die schnelle Zufuhr von Flussigkeit, Elektrolyten
und schnell verfigbaren Kohlenhydraten ausgelegt. Sie eignen sich besonders flr intensive
Belastungen, bei denen ein schneller Ausgleich von Schweil3verlusten und eine rasche
Energiebereitstellung im Vordergrund stehen.

» Frubiase® SPORT ist ein reines Mikronahrstoffpraparat ohne Kohlenhydrate und zielt
darauf ab, den erhdhten Bedarf an Vitaminen und Mineralstoffen bei sportlicher Aktivitat zu
decken. Es ist kein klassisches Sportgetrank zur Rehydrierung oder Energieversorgung
wahrend der Belastung.

e Frubiase® SPORT AUSDAUER kombiniert die Mikronahrstoff-Matrix mit Palatinose™,
einem langsam freisetzenden Kohlenhydrat.[3] Dieser Ansatz zielt auf eine langanhaltende
und stabile Energieversorgung ab, was insbesondere bei langen Ausdauerbelastungen von
Vorteil sein kann, um Leistungseinbriiche durch schwankende Blutzuckerspiegel zu
vermeiden.[5] Die Auflosung in 500 ml Wasser ergibt eine isotonische Losung, die eine
optimale Aufnahme gewabhrleistet.[3]

Fazit fur die Zielgruppe:

Die Wahl zwischen Frubiase® und einem isotonischen Sportgetrank hangt von der
spezifischen Zielsetzung ab. Fur die Entwicklung von Produkten zur schnellen Rehydrierung
und Energieversorgung unter hochintensiven Bedingungen bleibt die isotonische Formulierung
mit schnell verfigbaren Kohlenhydraten der Goldstandard. Fir Produkte, die auf lange
Ausdauerbelastungen und eine stabile Energieversorgung abzielen, stellt die Verwendung von
langsam freisetzenden Kohlenhydraten wie Palatinose™, wie sie in Frubiase® SPORT
AUSDAUER enthalten ist, eine vielversprechende Strategie dar. Die zusatzliche Anreicherung
mit einem breiten Spektrum an Vitaminen und Mineralstoffen in Frubiase® adressiert den
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allgemeinen Mikronahrstoffbedarf von Sportlern, was tber die reine Leistungsunterstttzung
wahrend der Belastung hinausgeht. Zukuinftige Forschung sollte direkte Vergleichsstudien
unter Anwendung der oben beschriebenen Protokolle durchfihren, um die
Leistungsunterschiede quantitativ zu erfassen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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